Cas no 43152-93-8 (1-ethylpiperidin-3-one)

• Product Name: 1-ethylpiperidin-3-one
• CAS No: 43152-93-8
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD07776931
• CID: 328879
• PubChem ID: 433439
• Update Time: 2025-04-19

1-ethylpiperidin-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinone,1-ethyl-
• 1-ethyl-3-Piperidinone
• 1-ETHYLPIPERIDIN-3-ONE
• 1-Aethyl-piperidin-3-on
• 1-Ethyl-3-piperidone
• 1-ethyl-piperidin-3-one
• 1-Ethylpiperidin-3-one HCl
• 3-Piperidinone,1-ethyl
• EINECS 255-333-6
• N-ethyl-3-piperidinone
• N-ethyl-3-piperidone
• 3-Piperidinone, 1-ethyl-, hydrochloride
• NSC 329700
• 43152-93-8
• 1-Ethyl-3-piperidinone #
• FT-0645278
• EN300-212115
• N-ethylpiperid-3-one
• SCHEMBL64615
• AKOS006230063
• 3-Piperidinone, 1-ethyl-
• 1-ethylpiperidin-3-one

• MDL： MFCD07776931
• Inchi： 1S/C7H13NO/c1-2-8-5-3-4-7(9)6-8/h2-6H2,1H3
• InChI Key： UDMMJJYIAHHNQA-UHFFFAOYSA-N
• SMILES： O=C1CCCN(CC)C1

Computed Properties

• Exact Mass: 127.10000
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.966±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 186.8±33.0 ºC (760 Torr),
• Flash Point: 61.6±15.0 ºC,
• Solubility: Soluble (140 g/l) (25 º C),
• PSA: 20.31000
• LogP: 0.60910
• Vapor Pressure: 0.7±0.4 mmHg at 25°C

1-ethylpiperidin-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)